Cas no 27641-38-9 (2,4,6,8-Tetraazanonanediamide,3,5,7-trioxo-)

• Product Name: 2,4,6,8-Tetraazanonanediamide,3,5,7-trioxo-
• CAS No: 27641-38-9
• MF: C₅H₈N₆O₅
• MW: 232.15
• CID: 285943
• PubChem ID: 129648798
• Update Time: 2024-11-05

2,4,6,8-Tetraazanonanediamide,3,5,7-trioxo- Chemical and Physical Properties

Names and Identifiers

• 2,4,6,8-Tetraazanonanediamide,3,5,7-trioxo-
• Pentauret(6CI)
• N.N'-Diallophanoyl-harnstoff
• Carbonyldibiuret
• F88653
• 27641-38-9
• 3,5,7-Trioxo-2,4,6,8-tetraazanonanediamide
• 1,3-bis[(carbamoylamino)carbonyl]urea

• Inchi： 1S/C5H8N6O5/c6-1(12)8-3(14)10-5(16)11-4(15)9-2(7)13/h(H8,6,7,8,9,10,11,12,13,14,15,16)
• InChI Key： SMYUKVKOBVLKIB-UHFFFAOYSA-N
• SMILES： C(N)(=O)NC(=O)NC(=O)NC(=O)NC(N)=O

Computed Properties

• Exact Mass: 232.05561738g/mol
• Monoisotopic Mass: 232.05561738g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 319
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.3
• Topological Polar Surface Area: 186Ų